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Compound of Interest

Compound Name: Avilamycin C

Cat. No.: B1603780

These application notes provide a comprehensive guide for the quantification of Avilamycin C
in fermentation broth, tailored for researchers, scientists, and professionals in drug
development. This document outlines detailed experimental protocols, presents quantitative
data in a structured format, and includes visual diagrams of key processes.

Introduction

Avilamycin is an orthosomycin antibiotic produced by Streptomyces viridochromogenes.[1][2]
The avilamycin complex consists of several components, with Avilamycin A being the most
bioactive. Avilamycin C is a closely related analogue and a direct biosynthetic precursor to
Avilamycin A.[3][4] Monitoring the concentration of Avilamycin C in fermentation broth is
crucial for optimizing production processes and for research into the biosynthesis of these
complex molecules. This document provides a detailed protocol for the extraction and
guantification of Avilamycin C from fermentation broth using High-Performance Liquid
Chromatography (HPLC).

Quantitative Data Summary

The following tables summarize the quantitative data for the HPLC-based assay of Avilamycin.
While specific data for Avilamycin C is limited, the provided data for total Avilamycin and its
major components can be used as a reference for method validation.

Table 1: HPLC Method Performance Characteristics
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Parameter Value Reference
Linearity Range 0.1 - 20 pg/mL [5]
Correlation Coefficient (R?) 0.9997 [5]
Limit of Detection (LOD) 0.08 pg/mL (in ileal content) [5]
Limit of Quantitation (LOQ) 0.1 pg/mL (in ileal content) [5]
Table 2: Chromatographic Parameters
Parameter Condition Reference
Column C18,5 um, 4.6 x 250 mm [6]
Mobile Phase A Methanol / 0.04 M Ammonium 6]
Acetate (50/50, v/v)
Mobile Phase B Methanol / 0.04 M Ammonium 6]
Acetate (80/20, v/v)
Flow Rate 1.0 mL/min [5]
Column Temperature 30-35°C [5][6]
Detection UV at 290 nm or ELSD [5]1[6]

Experimental Protocols

This section provides a detailed step-by-step protocol for the determination of Avilamycin C in

a fermentation broth.

Sample Preparation from Fermentation Broth

o Harvesting: Collect 5 mL of the Streptomyces viridochromogenes fermentation broth.

e Cell Lysis: Add 10 mL of acetone to the fermentation broth in a 25 mL volumetric flask.

o Extraction: Treat the mixture in an ultrasonic bath for 25 minutes to ensure complete cell

lysis and extraction of Avilamycins.
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 Dilution and Filtration: After ultrasonication, allow the mixture to cool to room temperature.
Dilute to the 25 mL mark with the mobile phase.

« Clarification: Filter the extract through a 0.45 pm microporous filter membrane to remove any
particulate matter before HPLC analysis.

HPLC Analysis

e Instrument Setup:
o HPLC system equipped with a UV or Evaporative Light Scattering Detector (ELSD).
o C18 reversed-phase column (5 pm, 4.6 x 250 mm).

o Chromatographic Conditions:

o Mobile Phase: A gradient of Mobile Phase A (Methanol/Ammonium Acetate buffer) and
Mobile Phase B (Methanol/Ammonium Acetate buffer). A typical gradient might start with a
higher proportion of the more aqueous phase and ramp up to a higher proportion of the
organic phase to elute the compounds.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 35 °C.
o Injection Volume: 20 pL.
o Detection:
= UV Detector: 290 nm.
» ELSD: Drift tube temperature 120 °C, Gas flow rate 2.4 L/min.
o Standard Preparation:
o Prepare a stock solution of Avilamycin C standard in methanol.

o Create a series of working standards by diluting the stock solution with the mobile phase
to establish a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 20 pg/mL).
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e Quantification:
o Inject the prepared sample and standards into the HPLC system.

o Identify the Avilamycin C peak in the sample chromatogram by comparing its retention
time with that of the standard.

o Calculate the concentration of Avilamycin C in the sample using the calibration curve

generated from the standards.

Diagrams
Experimental Workflow
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Caption: Experimental workflow for Avilamycin C assay.
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Caption: Enzymatic conversion of Avilamycin C to A.

Avilamycin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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